Cas no 88149-52-4 (Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-)

• Product Name: Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-
• CAS No: 88149-52-4
• MF: C₇H₆Br₃NO₂S
• MW: 407.905038356781
• CID: 643143
• PubChem ID: 13218920
• Update Time: 2025-04-19

Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-
• 2,4,6-tribromo-3-methylsulfonylaniline
• DTXSID20529208
• 2,4,6-Tribromo-3-(methanesulfonyl)aniline
• 88149-52-4

• Inchi： 1S/C7H6Br3NO2S/c1-14(12,13)7-4(9)2-3(8)6(11)5(7)10/h2H,11H2,1H3
• InChI Key： VLBIWHDACVCWTI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1S(C)(=O)=O)Br)Br)N

Computed Properties

• Exact Mass: 406.76489g/mol
• Monoisotopic Mass: 404.76694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5Ų